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Compound of Interest

Compound Name: 2,4-Diaminobenzenesulfonic acid

Cat. No.: B1205823 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,4-Diaminobenzenesulfonic acid (CAS No. 88-63-1) is an important sulfonated aromatic

amine.[1] It serves as a crucial intermediate in the synthesis of various dyes, including acid,

reactive, and direct dyes.[2] More recently, its utility has expanded into the field of materials

science, where it is used in the preparation of sulfonated homo- and random co-polyimides and

for improving the properties of polyamide membranes used in water treatment.[1][3] This

technical guide provides a comprehensive overview of the core physicochemical properties of

2,4-diaminobenzenesulfonic acid, presents experimental protocols for its synthesis, and

visualizes a general experimental workflow for its preparation.

Physicochemical Properties
2,4-Diaminobenzenesulfonic acid is a light brown or white to pale yellow crystalline powder.

[1][4] It is soluble in hot water and dilute alkaline solutions, slightly soluble in cold water,

methanol, and DMSO (with heating), and its color gradually darkens when exposed to air.[1][2]

[4]

Quantitative Physicochemical Data
The following table summarizes the key quantitative physicochemical properties of 2,4-
Diaminobenzenesulfonic acid.
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Property Value Source(s)

Molecular Formula C₆H₈N₂O₃S [4][5]

Molecular Weight 188.20 g/mol [5]

Melting Point 260-266 °C (decomposes) [1][4][5]

Boiling Point ~500 °C (estimate) [1][4]

Density ~1.366 g/cm³ (estimate) [4]

pKa 2.99 ± 0.10 (Predicted) [1][4]

Water Solubility 1000 g/L at 25 °C [1][4]

LogP -4.65 [1]

Spectral Data
Nuclear Magnetic Resonance (NMR) Spectroscopy: The ¹H NMR spectrum is expected to

show signals for the aromatic protons in the region of δ 6.5–7.5 ppm, influenced by the

electron-donating amino groups and the electron-withdrawing sulfonic acid group.[6] The ¹³C

NMR spectrum will display six distinct signals for the benzene ring carbons, with the carbon

attached to the sulfonic acid group shifted downfield.[6][7]

Infrared (IR) Spectroscopy: The FT-IR spectrum exhibits characteristic absorption bands

confirming its molecular structure. Key vibrational frequencies include:[6]

N-H stretching (amino groups): 3300-3500 cm⁻¹

S=O stretching (sulfonic acid group): Asymmetric stretch around 1170 cm⁻¹ and

symmetric stretch around 1030 cm⁻¹

Aromatic C=C ring stretching: 1450-1600 cm⁻¹

UV-Vis Spectroscopy: In the UV-Vis spectrum, the benzene ring acts as the primary

chromophore. The amino and sulfonic acid groups function as auxochromes, modifying the

absorption wavelength (λmax) and intensity. The λmax is approximately 270 nm.[6]
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Experimental Protocols
Several methods for the synthesis of 2,4-diaminobenzenesulfonic acid have been reported.

The two primary routes start from either m-phenylenediamine or 1-chloro-2,4-dinitrobenzene.

Protocol 1: Sulfonation of m-Phenylenediamine
This method involves the direct sulfonation of m-phenylenediamine using a sulfonating agent.

Materials:

m-Phenylenediamine

1,2-dichloroethane

Sulfur trioxide

Procedure:

Dissolve 5.40 g (0.05 mol) of m-phenylenediamine in 80 mL of 1,2-dichloroethane with

stirring at room temperature.[8]

Slowly add 8.00 g (0.10 mol) of sulfur trioxide to the solution.[8]

Increase the temperature to 60 °C and maintain the reaction for 10 hours.[8]

After the reaction is complete, filter the mixture and dry the solid product to obtain 2,4-
diaminobenzenesulfonic acid.[8] The reported yield for this method is approximately

95.96%.[8]

Protocol 2: From 1-Chloro-2,4-dinitrobenzene
This is a two-step process involving the formation of 2,4-dinitrobenzenesulfonic acid followed

by reduction.

Step 1: Synthesis of Sodium 2,4-dinitrobenzenesulfonate Materials:

1-Chloro-2,4-dinitrobenzene
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Methanol

Sodium sulfite solution

Procedure:

Dissolve 101 g of 1-chloro-2,4-dinitrobenzene in 250 ml of methanol.[9]

Add a concentrated solution of sodium sulfite (approximately 160 g of sodium hydrosulfite

containing 25% sulfur dioxide, neutralized with about 50 g of 40% sodium hydroxide).[9]

Heat the mixture to boiling on a water bath with vigorous stirring for 5 hours.[9]

Cool the reaction mixture. The sodium salt of 2,4-dinitrobenzenesulfonic acid will separate as

yellow leaflets.[9]

Step 2: Reduction to 2,4-Diaminobenzenesulfonic Acid Materials:

Sodium 2,4-dinitrobenzenesulfonate

Water

Concentrated hydrochloric acid

Fine iron powder

Sodium carbonate

Sodium chloride

Procedure:

In a reduction vessel, heat 150 ml of water to 95 °C.[9]

Add the sodium 2,4-dinitrobenzenesulfonate prepared in the previous step.[9]

Gradually add 10 ml of concentrated hydrochloric acid and approximately 120 g of fine iron

powder, ensuring the reaction does not froth excessively.[9]
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After the addition is complete, add a solution of sodium carbonate until the mixture is

alkaline.[9]

Boil the mixture and filter to remove the iron residue. The iron residue should be boiled with

water and filtered again to maximize product recovery.[9]

Combine the filtrates and evaporate to a volume of about 20 ml.[9]

Add 50 g of sodium chloride and carefully acidify with hydrochloric acid until Congo paper

turns a faint violet.[9]

The free 2,4-diaminobenzenesulfonic acid will crystallize out. Filter the product and wash

with a minimal amount of cold water.[9] The reported yield for this method is approximately

65%.[9]

Visualizations
General Synthesis and Purification Workflow
The following diagram illustrates a generalized workflow for the synthesis and purification of

2,4-diaminobenzenesulfonic acid, applicable to methods involving a reaction followed by

workup and crystallization.
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Caption: Generalized workflow for the synthesis and purification of 2,4-
diaminobenzenesulfonic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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